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Compound of Interest

Compound Name: Jaceoside

CAS No.: 25474-11-7

Cat. No.: B14098409 Get Quote

Executive Safety Summary (Immediate Action)
Jaceoside is a bioactive flavonoid glycoside.[1][2] While specific toxicological data for the

glycoside form is often limited compared to its aglycone (Jaceosidin), laboratory safety

protocols must default to the Precautionary Principle.[1][2] Treat this substance as a Target

Organ Irritant and a Potentially Bioactive Agent.[1][2]

Primary Hazard Vector: Inhalation of lyophilized dust during weighing.[1][2] Secondary Hazard

Vector: Dermal absorption when solubilized in organic solvents (DMSO, Methanol).[1][2]

PPE Matrix: At-a-Glance
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Component Minimum Requirement Technical Specification

Respiratory Fume Hood (Primary)
ISO Class 5 / Class II BSC or

Chemical Fume Hood.[1][2]

Backup Resp. N95 / P100

NIOSH-approved particulate

respirator (if hood unavailable).

[1][2]

Dermal (Hand) Double Gloving

Inner: Nitrile (4 mil).[1][2]

Outer: Nitrile (4-8 mil) or

Laminate (if using DMSO).[1]

[2]

Ocular Safety Glasses
ANSI Z87.1 compliant with

side shields.[1][2]

Body Lab Coat

100% Cotton or Tyvek (avoid

synthetic blends that melt).[1]

[2]

Risk Assessment & Hazard Logic
The "Unknown" Factor
As with many phytochemical standards, Jaceoside often lacks a specific GHS Hazard

Classification in public databases.[1][2] However, its aglycone, Jaceosidin (CAS 18085-97-7),

is studied for anti-inflammatory and anti-cancer activity.[1][2]

Scientific Logic: If a molecule is potent enough to induce apoptosis in cancer cells

(bioactivity), it is potent enough to affect healthy cells upon accidental exposure.[1][2]

The Glycoside Factor: The attached sugar moiety increases water solubility but does not

negate the biological activity of the core flavonoid structure once metabolized.[1][2]

Solvent Permeation Risks
Jaceoside is typically solubilized in DMSO (Dimethyl Sulfoxide) or Methanol for biological

assays.[1][2]
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DMSO Hazard: DMSO is a skin penetrant carrier.[1][2] It will carry dissolved Jaceoside
through standard latex gloves and intact skin directly into the bloodstream.[1][2]

Protocol: You are protecting yourself against the solvent-solute system, not just the powder.

[1][2]

Detailed PPE Specifications
Respiratory Protection
Requirement: Isolate the powder from the user's breathing zone.[1][2]

Engineering Control (Best): Handle all dry powder weighing inside a certified Chemical Fume

Hood or Biological Safety Cabinet (Class II).

PPE (Secondary): If weighing on an open bench (not recommended), a fit-tested N95 or

P100 respirator is mandatory to prevent sensitization to flavonoid dust.[1][2]

Glove Selection (Critical)
Standard latex gloves are insufficient for DMSO-based workflows.[1][2]

Layer 1 (Touch): 4 mil Nitrile (High dexterity).[1][2]

Layer 2 (Barrier):

For Methanol/Ethanol: Standard Nitrile (minimum 5 mil) is acceptable (Breakthrough > 240

mins).[1][2]

For DMSO:Silver Shield / 4H Laminate gloves are the gold standard.[1][2] If unavailable,

use extra-thick Nitrile (>8 mil) and change immediately upon splash contact.[1][2] DMSO

degrades nitrile in <10 minutes.[1][2]

Operational Protocol: Step-by-Step
Phase 1: Preparation

Static Control: Lyophilized flavonoids are often electrostatic.[1][2] Use an anti-static gun or

wipe the spatula with an ethanol wipe to prevent "flying powder."[1][2]
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Zone Setup: Place a chemically resistant spill mat in the fume hood.[1][2]

Double Glove: Don inner and outer gloves before opening the vial.[1][2]

Phase 2: Weighing (The Critical Step)[1][2]
Open the Jaceoside vial inside the hood.[1][2]

Weigh the required amount into a pre-tared amber glass vial (flavonoids are light-sensitive).

Cap the vial immediately after transfer.

Wipe the exterior of the stock vial with a Kimwipe dampened with ethanol before returning to

storage (-20°C).[1][2]

Phase 3: Solubilization[1][2]
Add solvent (e.g., DMSO) to the Jaceoside vial.[1][2]

Vortex until fully dissolved.

Labeling: Mark the vial clearly with "Jaceoside," "Concentration," "Solvent," and "Hazard:

Bioactive."[1][2]

Waste Disposal & Emergency
Disposal[1][2][3][4][5]

Solids: Dispose of contaminated gloves, Kimwipes, and empty vials in Hazardous Solid

Waste (Yellow bag/bin).[1][2]

Liquids: Jaceoside solutions in DMSO/Methanol must go to Organic Solvent Waste

(Halogenated or Non-Halogenated depending on other additives).[1][2] Do not pour down the

sink.

Emergency Response[1][2][5]
Inhalation: Move to fresh air immediately.
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Skin Contact (DMSO solution): Wash immediately with copious soap and water for 15

minutes.[1][2] Do not use ethanol to wash skin (it enhances absorption).[1][2]

Eye Contact: Flush with eye wash station for 15 minutes.[1][2]

Visual Workflow (Hierarchy of Controls)

Phase 1: Preparation

Phase 2: Handling (High Risk)

Phase 3: Cleanup

Jaceoside Storage
(-20°C)

PPE Check:
Double Nitrile + Lab Coat

Engineering Control:
Fume Hood / BSC

Weighing Process
(Risk: Dust Inhalation)

Inside Hood

Add Solvent (DMSO)
(Risk: Dermal Permeation)

Closed Vessel

Disposal:
Organic Waste Stream

Post-Exp

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.cdc.gov/niosh/npg/npgdcas.html
https://www.researchgate.net/publication/274727551_Recommendations_on_reporting_requirements_for_flavonoids_in_research
https://www.cdc.gov/niosh/npg/npgdcas.html
https://www.researchgate.net/publication/274727551_Recommendations_on_reporting_requirements_for_flavonoids_in_research
https://www.cdc.gov/niosh/npg/npgdcas.html
https://www.researchgate.net/publication/274727551_Recommendations_on_reporting_requirements_for_flavonoids_in_research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14098409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the containment of dust and solvent hazards

during Jaceoside handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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